Cas no 37488-45-2 (1H-Pyrrole-2-carbothioamide)

• Product Name: 1H-Pyrrole-2-carbothioamide
• CAS No: 37488-45-2
• MF: C₅H₆N₂S
• MW: 126.179539203644
• MDL: MFCD00123524
• CID: 1111692
• PubChem ID: 13589313
• Update Time: 2025-04-20

1H-Pyrrole-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbothioamide
• 37488-45-2
• KJEMJZMJDZLKRH-UHFFFAOYSA-N
• EN300-84453
• MFCD00123524
• SCHEMBL79088
• SB62734
• AKOS004902945
• Pyrrole-2-carbothioamide
• Pyrrole-2-thiocarboxamide
• Pyrrole-2-thiocarboxamide, AldrichCPR
• CS-0262958

• MDL： MFCD00123524
• Inchi： 1S/C5H6N2S/c6-5(8)4-2-1-3-7-4/h1-3,7H,(H2,6,8)
• InChI Key： KJEMJZMJDZLKRH-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CN1)N

Computed Properties

• Exact Mass: 126.02516937g/mol
• Monoisotopic Mass: 126.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles